Cas no 683219-45-6 (3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid
• CAS No: 683219-45-6
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• MDL: MFCD03003755
• CID: 5611413
• PubChem ID: 45357039
• Update Time: 2025-06-14

3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-816750
• 683219-45-6
• AKOS013463436
• 3-{[(tert-butoxy)carbonyl]amino}-3-(2,3-dimethylphenyl)propanoic acid
• 3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid

• MDL： MFCD03003755
• Inchi： 1S/C16H23NO4/c1-10-7-6-8-12(11(10)2)13(9-14(18)19)17-15(20)21-16(3,4)5/h6-8,13H,9H2,1-5H3,(H,17,20)(H,18,19)
• InChI Key： NSSWRKDXLPWZOE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC=C(C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid

Recent Advances in the Study of 3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid (CAS: 683219-45-6)

The compound 3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid (CAS: 683219-45-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 683219-45-6 as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 2,3-dimethylphenyl moiety, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of peptide mimetics and small-molecule inhibitors, demonstrating its broad utility in medicinal chemistry.

In terms of biological activity, preliminary investigations have revealed that derivatives of 683219-45-6 exhibit promising pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent inhibitory effects against specific enzyme targets involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further preclinical studies are required to validate these effects.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid has also been optimized in recent years. Advanced catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. A notable 2022 publication in Organic Process Research & Development detailed a scalable and efficient synthetic route for this compound, which could facilitate its broader use in industrial and academic research settings.

Despite these advancements, challenges remain in the full characterization of 683219-45-6's mechanism of action and its potential off-target effects. Current research efforts are focused on elucidating the compound's structure-activity relationships (SAR) through computational modeling and high-throughput screening assays. These studies are expected to provide deeper insights into its therapeutic potential and guide the design of more effective derivatives.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid (CAS: 683219-45-6) represents a promising scaffold for drug development, with recent studies underscoring its versatility and biological relevance. Continued research in this area is likely to yield novel therapeutic agents and further expand our understanding of its applications in chemical biology and medicine.